Reconfiguration of π-conjugated superstructures enabled by redox-assisted assembly†

Chemical Communications Pub Date: 2019-04-08 DOI: 10.1039/C9CC01939A

Abstract

We show that n-doping supramolecular assemblies built from perylene diimide units provides a means to modulate the structure–function properties of these materials. In addition to highlighting the design principles, a combination of spectroscopic and microscopic characterization correlates an increase in the free-exciton bandwidth with the formation of mesoscale hierarchical superstructures.

Graphical abstract: Reconfiguration of π-conjugated superstructures enabled by redox-assisted assembly
Reconfiguration of π-conjugated superstructures enabled by redox-assisted assembly†
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